N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H19ClN2O/c1-3-8-19-9-6-13(7-10-19)16(20)18-15-11-14(17)5-4-12(15)2/h1,4-5,11,13H,6-10H2,2H3,(H,18,20)
• InChI Key: RTHGAVCLGFCAGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2CCN(CC2)CC#C
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol

Description

N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide, also known as ML352, is a novel compound that has gained considerable attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide involves the inhibition of NMT, which is a key enzyme involved in the post-translational modification of proteins. NMT plays a crucial role in the regulation of cell proliferation and survival, making it an attractive target for cancer therapy. By inhibiting NMT, N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide can disrupt the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been shown to have favorable biochemical and physiological effects, including high potency and selectivity for NMT inhibition. N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has also been shown to be well-tolerated in animal models, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

The advantages of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide for lab experiments include its high potency and selectivity for NMT inhibition, which makes it a valuable tool for studying the role of NMT in cancer and other diseases. The limitations of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide include its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide, including the development of more potent and selective NMT inhibitors, the optimization of the synthesis method to improve yield and purity, and the evaluation of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide in clinical trials for cancer and neurodegenerative disorders. Additionally, N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide could be used as a tool for studying the role of NMT in other diseases, such as viral infections and autoimmune disorders.
Conclusion:
In conclusion, N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide is a novel compound with potential therapeutic applications in cancer and neurodegenerative disorders. The synthesis of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide involves a multi-step process that has been optimized for high purity and yield. N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide works by inhibiting the enzyme NMT, which is involved in the regulation of cell proliferation and survival. N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has favorable biochemical and physiological effects, and its use in lab experiments could lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide involves a multi-step process that starts with the reaction of 5-Chloro-2-methylphenylamine with propargyl bromide to form N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylamine. This intermediate compound is then reacted with piperidine-4-carboxylic acid to form N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide. The synthesis of N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been optimized to yield high purity and yield.

Scientific Research Applications

N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. In cancer research, N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been shown to inhibit the growth of cancer cells by targeting the enzyme N-myristoyltransferase (NMT), which is involved in the regulation of cell proliferation and survival. In neurodegenerative disorders, N-(5-Chloro-2-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide has been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease.